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Compound of Interest

Compound Name: 1-Furfurylpyrrole

Cat. No.: B075762

Essential Safety and Handling Guide for 1-
Furfurylpyrrole

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-Furfurylpyrrole in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure the safe and effective
use of this compound.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Furfurylpyrrole is a combustible liquid that is harmful if swallowed, in contact with skin, or
inhaled[1][2][3]. Therefore, strict adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:

o Eye and Face Protection: Chemical splash-resistant safety glasses or goggles with side
protection are required. In situations with a higher risk of splashing, a face shield should also
be worn. All eyewear must be tested and approved under appropriate government standards
such as OSHA 29 CFR 1910.133 or EU EN166[1][4].

o Hand Protection: Wear chemical-resistant, impervious gloves. The selection of glove material
should be based on an evaluation of potential hazards, duration of use, and the physical
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conditions of the workplace. It is crucial to consult with the glove supplier or manufacturer for
information on breakthrough times[2]. Gloves must be inspected before use and disposed of
properly after handling the chemical[3].

« Skin and Body Protection: A complete suit protecting against chemicals or long-sleeved
clothing is necessary to prevent skin contact[3][5]. Contaminated clothing should be removed
immediately and washed before reuse[1][2].

» Respiratory Protection: Use this chemical only in a well-ventilated area or outdoors[1][2]. If
ventilation is inadequate, a NIOSH/MSHA or European Standard EN 136 approved respirator
with an appropriate cartridge (e.g., type ABEK) should be used, especially for large-scale
operations or in emergencies[3][5].

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 1-Furfurylpyrrole.

Property Value Source(s)

Molecular Formula CoHsNO [6]

Molecular Weight 147.17 g/mol [7]

Appearance Colorle.ss t.o yellow or light 78]
yellow liquid

Boiling Point 76-79 °C @ 1 mmHg [6][9][10]

Flash Point 82°C / 180°F (Closed Cup) [2]

Density 1.081 g/mL at 25 °C [10]

Refractive Index 1.531 (n20/D) [10]

- Insoluble in water, soluble in
Solubility ] [8]
most organic solvents

Operational Plan: Step-by-Step Handling Procedure

1. Preparation:
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» Read and understand the Safety Data Sheet (SDS) for 1-Furfurylpyrrole thoroughly before
starting any work.

o Ensure a well-ventilated work area, preferably a chemical fume hood.

e Equip the work area with an eyewash station and a safety shower[1].

e Don all required PPE as specified above.

2. Handling:

» Avoid contact with skin, eyes, and clothing[1].

e Avoid inhaling fumes, mists, or vapors[1][2].

o Keep the container tightly closed when not in use[1].

» Keep away from heat, sparks, open flames, and other sources of ignition[1][2].
» Do not eat, drink, or smoke in the handling area[1][2].

3. Storage:

e Store in a cool, dry, and well-ventilated area[1][2].

o Keep the container tightly sealed to prevent leakage][3].

» Store away from incompatible substances and sources of ignition[1][2]. The material is also
noted to be light-sensitive[1][3].

4. Accidental Release:

¢ In case of a spill, remove all sources of ignition[4].

e Ventilate the area and wear appropriate PPE[4].

o Absorb the spill with an inert, dry material and place it into a suitable, labeled disposal
container[1][2].

e Wash the spill area thoroughly with soap and water.

o Consult local regulations for proper disposal of the cleanup materials[1].

Disposal Plan
1. Waste Classification:

o Chemical waste generators are responsible for determining if the discarded chemical is
classified as hazardous waste according to regulations such as the US EPA guidelines in 40
CFR 261.3[1].

2. Disposal of Unused Product:
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o Dispose of the contents and container at an approved waste disposal plant[1].
e Do not empty into drains[2][4].
» Adhere to all federal, state, and local regulations for chemical waste disposal[1].

3. Disposal of Contaminated Materials:

o Contaminated PPE, absorbent materials, and empty containers should be treated as
hazardous waste and disposed of accordingly[2].

e Do not reuse empty containers; they may retain product residues and be hazardous[1][2].
Dispose of them as unused product[1].

Visual Workflow for Handling 1-Furfurylpyrrole

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJianN1NnFkenRteXRpNmNzZm5tMWx3NnhmOXFuIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMTQzOC05NC00X01TSUs5NTRfMS1GdXJmdXJ5bHB5cnJvbGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnMTQzOC05NC00X01TSUs5NTRfMS1GdXJmdXJ5bHB5cnJvbGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--f3e0ebd22a71571375f295e0e5990fb187f40ae1/1438-94-4_MSIK954_1-Furfurylpyrrole.pdf
https://www.synerzine.com/docs/sds/R451%20SDS%20(US-English).pdf
https://www.fishersci.com/store/msds?partNumber=AAB2310506&productDescription=1-FURFURYLPYRROLE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJianN1NnFkenRteXRpNmNzZm5tMWx3NnhmOXFuIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMTQzOC05NC00X01TSUs5NTRfMS1GdXJmdXJ5bHB5cnJvbGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnMTQzOC05NC00X01TSUs5NTRfMS1GdXJmdXJ5bHB5cnJvbGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--f3e0ebd22a71571375f295e0e5990fb187f40ae1/1438-94-4_MSIK954_1-Furfurylpyrrole.pdf
https://www.synerzine.com/docs/sds/R451%20SDS%20(US-English).pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJianN1NnFkenRteXRpNmNzZm5tMWx3NnhmOXFuIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMTQzOC05NC00X01TSUs5NTRfMS1GdXJmdXJ5bHB5cnJvbGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnMTQzOC05NC00X01TSUs5NTRfMS1GdXJmdXJ5bHB5cnJvbGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--f3e0ebd22a71571375f295e0e5990fb187f40ae1/1438-94-4_MSIK954_1-Furfurylpyrrole.pdf
https://www.synerzine.com/docs/sds/R451%20SDS%20(US-English).pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJianN1NnFkenRteXRpNmNzZm5tMWx3NnhmOXFuIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMTQzOC05NC00X01TSUs5NTRfMS1GdXJmdXJ5bHB5cnJvbGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnMTQzOC05NC00X01TSUs5NTRfMS1GdXJmdXJ5bHB5cnJvbGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--f3e0ebd22a71571375f295e0e5990fb187f40ae1/1438-94-4_MSIK954_1-Furfurylpyrrole.pdf
https://www.benchchem.com/product/b075762?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Safe Handling Workflow for 1-Furfurylpyrrole
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Caption: Workflow for the safe handling of 1-Furfurylpyrrole.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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